R-Mevalonic Acid
R-Mevalonic Acid
Mevalonic acid, also known as DL-mevalonate or MVA, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. Mevalonic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Mevalonic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, mevalonic acid is primarily located in the endoplasmic reticulum, peroxisome, cytoplasm and adiposome. Mevalonic acid can be converted into mevalonic acid-5P; which is mediated by the enzyme mevalonate kinase. In humans, mevalonic acid is involved in the zoledronate action pathway, the pamidronate action pathway, the lovastatin action pathway, and steroid biosynthesis pathway. Mevalonic acid is also involved in several metabolic disorders, some of which include the hypercholesterolemia pathway, the mevalonic aciduria pathway, the wolman disease pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway.
(R)-mevalonic acid is the (R)-enantiomer of mevalonic acid. It is a conjugate acid of a (R)-mevalonate. It is an enantiomer of a (S)-mevalonic acid.
A dihydroxy monocarboxylic acid and precursor in the biosynthetic pathway known as the mevalonate pathway, which produces terpenes and steroids that are vital for diverse cellular functions.
(R)-mevalonic acid is the (R)-enantiomer of mevalonic acid. It is a conjugate acid of a (R)-mevalonate. It is an enantiomer of a (S)-mevalonic acid.
A dihydroxy monocarboxylic acid and precursor in the biosynthetic pathway known as the mevalonate pathway, which produces terpenes and steroids that are vital for diverse cellular functions.
Brand Name:
Vulcanchem
CAS No.:
17817-88-8
VCID:
VC0042669
InChI:
InChI=1S/C6H12O4/c1-6(10,2-3-7)4-5(8)9/h7,10H,2-4H2,1H3,(H,8,9)/t6-/m1/s1
SMILES:
CC(CCO)(CC(=O)O)O
Molecular Formula:
C6H12O4
Molecular Weight:
148.16 g/mol
R-Mevalonic Acid
CAS No.: 17817-88-8
Reference Standards
VCID: VC0042669
Molecular Formula: C6H12O4
Molecular Weight: 148.16 g/mol
| CAS No. | 17817-88-8 |
|---|---|
| Product Name | R-Mevalonic Acid |
| Molecular Formula | C6H12O4 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | (3R)-3,5-dihydroxy-3-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O4/c1-6(10,2-3-7)4-5(8)9/h7,10H,2-4H2,1H3,(H,8,9)/t6-/m1/s1 |
| Standard InChIKey | KJTLQQUUPVSXIM-ZCFIWIBFSA-N |
| Isomeric SMILES | C[C@@](CCO)(CC(=O)O)O |
| SMILES | CC(CCO)(CC(=O)O)O |
| Canonical SMILES | CC(CCO)(CC(=O)O)O |
| Colorform | Oily liquid |
| Physical Description | Solid |
| Description | Mevalonic acid, also known as DL-mevalonate or MVA, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. Mevalonic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Mevalonic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, mevalonic acid is primarily located in the endoplasmic reticulum, peroxisome, cytoplasm and adiposome. Mevalonic acid can be converted into mevalonic acid-5P; which is mediated by the enzyme mevalonate kinase. In humans, mevalonic acid is involved in the zoledronate action pathway, the pamidronate action pathway, the lovastatin action pathway, and steroid biosynthesis pathway. Mevalonic acid is also involved in several metabolic disorders, some of which include the hypercholesterolemia pathway, the mevalonic aciduria pathway, the wolman disease pathway, and the chondrodysplasia punctata II, X linked dominant (CDPX2) pathway. (R)-mevalonic acid is the (R)-enantiomer of mevalonic acid. It is a conjugate acid of a (R)-mevalonate. It is an enantiomer of a (S)-mevalonic acid. A dihydroxy monocarboxylic acid and precursor in the biosynthetic pathway known as the mevalonate pathway, which produces terpenes and steroids that are vital for diverse cellular functions. |
| Solubility | Very soluble in water, but also soluble in organic solvents, especially polar organic solvents. In water, 6.0X10+4 mg/L at 25 °C (est) |
| Synonyms | (3R)- 3,5-Dihydroxy-3-methylpentanoic Acid; (R)-3,5-Dihydroxy-3-methylvaleric Acid; (R)-(-)-Mevalonic Acid; |
| Vapor Pressure | 1.7X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 439230 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume